[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2,3-dihydroxypropanoate
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Overview
Description
Beta-mannosylglycerate is a L-alpha-D-Hepp-(1->7)-L-alpha-D-Hepp-(1->3)-L-alpha-D-Hepp-(1->5)-alpha-Kdo.
Scientific Research Applications
Solubility Studies
A study examined the solubility of various saccharides, including those structurally similar to [(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2,3-dihydroxypropanoate, in ethanol-water solutions. The research focused on understanding how solubility changes with temperature and ethanol concentration in the solvent. This information is crucial for developing efficient extraction and purification processes in pharmaceutical and food industries (Gong, Wang, Zhang, & Qu, 2012).
Computational Study in Diabetes Management
A computational study identified this compound as a potential agent in diabetes management. This compound was found to interact with key proteins involved in blood glucose regulation, suggesting its potential therapeutic application in treating diabetes (Muthusamy & Krishnasamy, 2016).
Spectroscopic Studies in Phenolic Components
Research into phenolic components, such as quercetin 3-D-galactoside, which shares structural similarities with the compound , involved detailed spectroscopic studies. These studies, including vibrational spectroscopy and HOMO–LUMO analysis, are crucial for understanding the chemical and physical properties of these compounds, impacting their application in various fields like food science and nutraceuticals (Aydın & Özpozan, 2020).
Molecular Synthesis and Chemical Structure Analysis
Several studies focus on the synthesis of complex molecular structures that include components similar to this compound. These works are pivotal in advancing organic chemistry, particularly in the synthesis of new pharmaceuticals and materials (Bernardi, Cardillo, & Ghiringhelli, 1984).
properties
Molecular Formula |
C9H16O9 |
---|---|
Molecular Weight |
268.22 g/mol |
IUPAC Name |
[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2,3-dihydroxypropanoate |
InChI |
InChI=1S/C9H16O9/c10-1-3(12)8(16)18-9-7(15)6(14)5(13)4(2-11)17-9/h3-7,9-15H,1-2H2/t3?,4-,5-,6+,7+,9+/m1/s1 |
InChI Key |
UKNDPWQFDLJVSJ-DCTWQTBASA-N |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@@H]([C@@H](O1)OC(=O)C(CO)O)O)O)O)O |
Canonical SMILES |
C(C1C(C(C(C(O1)OC(=O)C(CO)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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